An In-depth Technical Guide to 2-Methylquinoline-6-carbaldehyde: Core Properties and Synthetic Protocols
An In-depth Technical Guide to 2-Methylquinoline-6-carbaldehyde: Core Properties and Synthetic Protocols
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the fundamental properties, synthetic methodologies, and potential biological relevance of 2-Methylquinoline-6-carbaldehyde. This heterocyclic aldehyde is a valuable building block in medicinal chemistry and materials science, serving as a key intermediate in the development of novel therapeutic agents and functional materials.[1]
Core Physicochemical Properties
2-Methylquinoline-6-carbaldehyde is a solid organic compound. A summary of its key physical and chemical properties is presented below, alongside data for structurally related compounds to provide a comparative context.
Table 1: Physicochemical Properties of 2-Methylquinoline-6-carbaldehyde and Related Compounds
| Compound | Molecular Formula | Molecular Weight ( g/mol ) | Melting Point (°C) | Boiling Point (°C) |
| 2-Methylquinoline-6-carbaldehyde | C₁₁H₉NO | 171.19 | 96-99 | 315.6 (at 760 mmHg) |
| 2-Methylquinoline (Quinaldine) | C₁₀H₉N | 143.18 | -2 | 248 |
| Quinoline-6-carbaldehyde | C₁₀H₇NO | 157.17 | Not available | Not available |
| 2-Chloro-6-methylquinoline-3-carbaldehyde | C₁₁H₈ClNO | 205.64 | 120-122[2] | Not available |
Synthesis and Experimental Protocols
The synthesis of 2-Methylquinoline-6-carbaldehyde can be achieved through various synthetic routes. Two prominent methods are the oxidation of the corresponding dimethylquinoline and the formylation of the quinoline ring.
Experimental Protocol 1: Oxidation of 2,6-Dimethylquinoline via Riley Oxidation
Materials:
-
2,6-Dimethylquinoline
-
Selenium Dioxide (SeO₂)
-
1,4-Dioxane (anhydrous)
-
Celite
Procedure:
-
In a pressure tube, dissolve 2,6-dimethylquinoline (1.0 equivalent) in anhydrous 1,4-dioxane.
-
Add selenium dioxide (1.0-1.2 equivalents) to the solution.
-
Seal the tube and heat the reaction mixture with vigorous stirring at approximately 100-110 °C.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature and dilute with diethyl ether.
-
Filter the suspension through a pad of Celite to remove the selenium byproduct, washing the pad with diethyl ether.
-
Concentrate the filtrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel to yield 2-Methylquinoline-6-carbaldehyde.[6]
Diagram 1: General Workflow for the Riley Oxidation of 2,6-Dimethylquinoline
Caption: Workflow for the synthesis of 2-Methylquinoline-6-carbaldehyde via Riley Oxidation.
Experimental Protocol 2: Vilsmeier-Haack Formylation of 2-Methylquinoline
The Vilsmeier-Haack reaction is a method for introducing a formyl group onto an electron-rich aromatic ring.[7] The regioselectivity of this reaction on 2-methylquinoline can be influenced by the reaction conditions.
Materials:
-
2-Methylquinoline (Quinaldine)
-
N,N-Dimethylformamide (DMF, anhydrous)
-
Phosphorus oxychloride (POCl₃)
-
Ice
-
Sodium carbonate solution
Procedure:
-
Preparation of the Vilsmeier Reagent: In a flask equipped with a dropping funnel and a stirrer, cool anhydrous DMF (3 equivalents) to 0 °C in an ice-salt bath. Add POCl₃ (1.5 equivalents) dropwise with vigorous stirring, maintaining the temperature below 10 °C. After the addition is complete, stir the mixture at 0 °C for 30-60 minutes.
-
Reaction with Substrate: Dissolve 2-methylquinoline (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the prepared Vilsmeier reagent at 0 °C.
-
Allow the reaction mixture to warm to room temperature and then heat to 60-90 °C. Monitor the reaction by TLC.
-
Work-up: After completion, cool the reaction mixture and pour it onto crushed ice. Neutralize the mixture with a sodium carbonate solution.
-
The crude product can be collected by filtration if it precipitates, or extracted with a suitable organic solvent.
-
Purify the crude product by recrystallization or column chromatography to obtain 2-Methylquinoline-6-carbaldehyde.
Biological and Pharmacological Relevance
Quinoline derivatives are a prominent class of heterocyclic compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[5][8] While specific studies on 2-Methylquinoline-6-carbaldehyde are limited, its structural motif suggests potential applications in drug discovery.
Anticancer Potential
The anticancer activity of quinoline-based compounds often stems from their ability to interfere with critical cellular signaling pathways.[5] One of the key mechanisms is the inhibition of tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR), which are frequently overactive in cancer cells and play a crucial role in cell proliferation and survival.[5]
Diagram 2: Generalized EGFR Signaling Pathway Targeted by Quinoline Derivatives
Caption: Inhibition of the EGFR signaling pathway by quinoline derivatives.
Antimicrobial Activity
Certain quinoline derivatives, particularly the fluoroquinolones, are well-established antibacterial agents. Their primary mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes that are essential for DNA replication, repair, and recombination.[5] This disruption of DNA processes ultimately leads to bacterial cell death.
Diagram 3: Mechanism of Action of Quinolone Antibiotics
Caption: Inhibition of bacterial DNA replication by quinolone derivatives.
Safety and Handling
2-Methylquinoline-6-carbaldehyde should be handled with appropriate safety precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. In general, avoid contact with skin and eyes, and do not breathe dust. Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.
Conclusion
2-Methylquinoline-6-carbaldehyde is a versatile chemical intermediate with significant potential in the synthesis of pharmaceuticals and other functional materials. The synthetic protocols outlined in this guide, based on established methodologies for related compounds, provide a solid foundation for its preparation in a research setting. The general biological activities associated with the quinoline scaffold highlight the potential for 2-Methylquinoline-6-carbaldehyde and its derivatives to be explored for novel therapeutic applications, particularly in the fields of oncology and infectious diseases. Further research into the specific biological targets and mechanisms of action of this compound is warranted to fully elucidate its therapeutic potential.
References
- 1. chemimpex.com [chemimpex.com]
- 2. researchgate.net [researchgate.net]
- 3. grokipedia.com [grokipedia.com]
- 4. Riley oxidation - Wikipedia [en.wikipedia.org]
- 5. benchchem.com [benchchem.com]
- 6. Riley Oxidation | NROChemistry [nrochemistry.com]
- 7. benchchem.com [benchchem.com]
- 8. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
